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Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345 Get Quote

Cycloheptyl 3-Oxobutanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the known chemical and physical

properties of cycloheptyl 3-oxobutanoate. Due to the limited availability of experimental data

for this specific compound, this document also includes comparative data for the closely related

and more thoroughly studied analog, cyclohexyl 3-oxobutanoate. This guide presents available

quantitative data in structured tables, outlines a general experimental protocol for the synthesis

of cycloheptyl 3-oxobutanoate based on established methods for β-keto ester formation, and

includes a logical workflow diagram for its synthesis. This document aims to serve as a

foundational resource for researchers and professionals in drug development and chemical

synthesis.

Introduction
Cycloheptyl 3-oxobutanoate is a β-keto ester characterized by a seven-membered cycloalkyl

group attached to the ester functionality. β-keto esters are a significant class of organic

compounds, widely utilized as intermediates in the synthesis of a variety of more complex

molecules, including pharmaceuticals, agrochemicals, and fragrances. The reactivity of the

dicarbonyl moiety allows for a diverse range of chemical transformations, making them

valuable building blocks in organic synthesis. This guide focuses on the chemical properties of

the cycloheptyl derivative, providing a centralized source of available information.
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Chemical and Physical Properties
Direct experimental data for cycloheptyl 3-oxobutanoate is scarce in publicly available

literature. Therefore, the properties of the closely related cyclohexyl 3-oxobutanoate (CAS

Number: 6947-02-0) are presented below for comparative purposes. It is anticipated that the

properties of cycloheptyl 3-oxobutanoate will be similar, with slight variations attributable to

the larger cycloalkyl ring.

Property
Cyclohexyl 3-
oxobutanoate

Cycloheptyl 3-
oxobutanoate
(Predicted)

Source

Molecular Formula C₁₀H₁₆O₃ C₁₁H₁₈O₃ [1]

Molecular Weight 184.23 g/mol 198.25 g/mol [1][2]

Boiling Point
257-259 °C @ 760

mmHg

Expected to be slightly

higher than cyclohexyl

analog

[3]

Melting Point
190-192 °C (solvent:

ethyl ether)
Data not available [2][4]

Density
1.0683 g/cm³

(estimate)
Data not available [2]

Flash Point 107.22 °C (225.00 °F) Data not available [3]

Water Solubility
230 mg/L @ 35 °C

(experimental)

Expected to be

sparingly soluble
[3]

logP (o/w) 1.830 (estimated) Data not available [3]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of cycloheptyl 3-oxobutanoate is

not readily available in the reviewed literature. However, a general and effective method for the

synthesis of β-keto esters is through the transesterification of an existing β-keto ester, such as

ethyl acetoacetate, with the desired alcohol in the presence of a catalyst.
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General Synthesis Protocol: Transesterification of Ethyl Acetoacetate with Cycloheptanol

Objective: To synthesize cycloheptyl 3-oxobutanoate.

Materials:

Ethyl acetoacetate (ethyl 3-oxobutanoate)

Cycloheptanol

Sodium metal (or sodium ethoxide)

Anhydrous toluene (or another suitable inert solvent)

Anhydrous ethanol (for preparation of sodium ethoxide, if needed)

Dilute hydrochloric acid or acetic acid for neutralization

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Apparatus for distillation under reduced pressure

Procedure:

Catalyst Preparation (if using sodium metal): In a flame-dried, three-necked round-bottom

flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, a catalytic

amount of sodium metal is dissolved in a minimal amount of anhydrous ethanol to form

sodium ethoxide. The excess ethanol is then removed under reduced pressure.

Reaction Setup: The flask is allowed to cool to room temperature and then charged with

anhydrous toluene, followed by the addition of cycloheptanol.

Addition of Reactant: Ethyl acetoacetate is added dropwise to the stirred solution at room

temperature.
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Reaction: The reaction mixture is heated to reflux. The ethanol formed during the

transesterification is continuously removed from the reaction mixture using a Dean-Stark

apparatus or by fractional distillation to drive the equilibrium towards the product. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup: Once the reaction is complete, the mixture is cooled to room temperature and

neutralized by the slow addition of dilute hydrochloric acid or acetic acid. The organic layer is

separated and washed successively with saturated sodium bicarbonate solution and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by vacuum distillation to yield pure cycloheptyl 3-
oxobutanoate.

Characterization: The final product should be characterized by spectroscopic methods such as

¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Mandatory Visualizations
General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of cycloheptyl 3-
oxobutanoate via transesterification.
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Caption: General workflow for the synthesis of cycloheptyl 3-oxobutanoate.

Conclusion
This technical guide has summarized the available chemical and physical properties of

cycloheptyl 3-oxobutanoate, primarily through comparison with its cyclohexyl analog due to a

lack of direct experimental data. A generalized experimental protocol for its synthesis via

transesterification has been provided, along with a logical workflow diagram. It is evident that

further experimental investigation is required to fully characterize cycloheptyl 3-oxobutanoate
and explore its potential applications in organic synthesis and drug development. This

document serves as a starting point for researchers interested in this particular β-keto ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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